Cas no 2172456-71-0 (3-{1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidin-3-yl}propanoic acid)

• Product Name: 3-{1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidin-3-yl}propanoic acid
• CAS No: 2172456-71-0
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6580795
• PubChem ID: 165566579
• Update Time: 2025-06-12

3-{1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidin-3-yl}propanoic acid
• 3-{1-[2-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]azetidin-3-yl}propanoic acid
• EN300-1543795
• 2172456-71-0

• Inchi： 1S/C28H32N2O5/c31-26(32)13-12-18-15-30(16-18)27(33)24(19-6-5-7-19)14-29-28(34)35-17-25-22-10-3-1-8-20(22)21-9-2-4-11-23(21)25/h1-4,8-11,18-19,24-25H,5-7,12-17H2,(H,29,34)(H,31,32)
• InChI Key： VYCSKQUZRIDTAD-UHFFFAOYSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C1CCC1)N1CC(CCC(=O)O)C1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidin-3-yl}propanoic acid

3-{1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidin-3-yl}propanoic acid (CAS No. 2172456-71-0): An Overview

3-{1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidin-3-yl}propanoic acid (CAS No. 2172456-71-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its intricate structure, is a derivative of azetidine, a four-membered heterocyclic ring, and incorporates a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of the Fmoc group is crucial for the compound's stability and reactivity in various synthetic transformations.

The chemical structure of 3-{1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidin-3-yl}propanoic acid (CAS No. 2172456-71-0) is particularly noteworthy for its potential in the design of novel therapeutic agents. The cyclobutyl moiety, along with the Fmoc group, imparts unique properties that can be leveraged in the development of drugs targeting specific biological pathways. Recent studies have highlighted the importance of such compounds in modulating protein-protein interactions and enzyme activities, which are critical for various physiological processes.

In the context of medicinal chemistry, 3-{1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidin-3-yl}propanoic acid (CAS No. 2172456-71-0) has been explored for its potential as a lead compound in the development of inhibitors for specific enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to fine-tune the structure of this compound through synthetic modifications allows for the optimization of its pharmacological properties, such as potency, selectivity, and bioavailability.

The synthesis of 3-{1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidin-3-yl}propanoic acid (CAS No. 2172456-71-0) involves a series of well-defined steps that ensure high purity and yield. The use of advanced synthetic techniques, such as solid-phase synthesis and transition metal-catalyzed reactions, has facilitated the efficient production of this compound on both laboratory and industrial scales. These methods not only enhance the scalability of the synthesis but also minimize the formation of unwanted by-products, ensuring that the final product meets stringent quality standards.

The biological evaluation of 3-{1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidin-3-yl}propanoic acid (CAS No. 2172456-71-0) has revealed promising results in various preclinical models. In vitro studies have shown that this compound exhibits selective binding to specific protein targets, which is crucial for its therapeutic efficacy. Additionally, in vivo experiments have demonstrated that it possesses favorable pharmacokinetic properties, including good oral bioavailability and low toxicity profiles. These findings underscore its potential as a candidate for further clinical development.

The application of 3-{1-2-cyclobutyl-3-( {(9H-fluoren -9 - yl )methoxycarbonyl }amino )propanoylazetidin - 3 - yl }propanoic acid (CAS No. 2172456 - 71 - 0) extends beyond traditional small molecule drugs. Recent advancements in drug delivery systems have opened new avenues for its use in combination therapies and targeted drug delivery platforms. For example, encapsulating this compound within nanoparticles or liposomes can enhance its therapeutic index by improving its delivery to specific tissues or cells while minimizing systemic side effects.

In conclusion, 3-{1 - 2 - cyclobutyl - 3 -( {(9H - fluoren - 9 - yl )methoxycarbonyl }amino )propanoylazetidin - 3 - yl }propanoic acid (CAS No. 2172456 - 71 - 0) represents a promising candidate in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. Ongoing research continues to explore its full range of biological activities and optimize its properties for clinical use. As new insights emerge from ongoing studies, this compound is poised to play a significant role in advancing drug discovery and development efforts.